Cas no 6944-63-4 (Benzoic acid,4-chloro-, nickel(2+) salt (2:1))
6944-63-4 structure
Product Name:Benzoic acid,4-chloro-, nickel(2+) salt (2:1)
CAS No:6944-63-4
MF:C7H5ClNiO2
MW:215.25980257988
CID:511606
PubChem ID:54598813
Update Time:2025-04-19
Benzoic acid,4-chloro-, nickel(2+) salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-chloro-, nickel(2+) salt (2:1)
- Benzoicacid, 4-chloro-, nickel(2+) salt (9CI)
- 4-chlorobenzoic acid,nickel
- NSC58964
- NSC-58964
- NSC176128
- DTXSID90712564
- 4-Chlorobenzoic acid--nickel (1/1)
- 6944-63-4
- NSC-176128
-
- Inchi: 1S/C7H5ClO2.Ni/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,(H,9,10);
- InChI Key: DKOIXUGWUOSKRH-UHFFFAOYSA-N
- SMILES: [Ni].ClC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 213.933
- Monoisotopic Mass: 213.933
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 1.374
- Melting Point: 243 DEG C
- Boiling Point: 287.2°Cat760mmHg
- Flash Point: 127.5°C
Benzoic acid,4-chloro-, nickel(2+) salt (2:1) Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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